1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one
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Overview
Description
1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one is an organic compound that features a trifluoromethyl group, a bromomethyl group, and a chloropropanone moiety
Preparation Methods
The synthesis of 1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one typically involves multiple steps:
Starting Material: The synthesis begins with a suitable aromatic compound that can be functionalized to introduce the trifluoromethyl and bromomethyl groups.
Bromomethylation: The bromomethyl group can be introduced via bromomethylation reactions, often using reagents like N-bromosuccinimide (NBS) in the presence of a radical initiator.
Chloropropanone Formation: The final step involves the formation of the chloropropanone moiety, which can be achieved through the reaction of the intermediate compound with a chlorinating agent such as thionyl chloride or phosphorus pentachloride.
Chemical Reactions Analysis
1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one undergoes various chemical reactions:
Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the bromine atom.
Oxidation and Reduction: The compound can undergo oxidation reactions to form corresponding ketones or carboxylic acids, and reduction reactions to form alcohols.
Addition Reactions: The chloropropanone moiety can participate in addition reactions with nucleophiles, leading to the formation of various derivatives.
Scientific Research Applications
1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one involves its interaction with molecular targets through its functional groups:
Comparison with Similar Compounds
1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-chloropropan-1-one can be compared with similar compounds such as:
1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-2-chloropropan-1-one: Similar structure but with a different position of the chloropropanone moiety.
1-(3-(Bromomethyl)-2-(trifluoromethyl)phenyl)-3-fluoropropan-1-one: Similar structure but with a fluorine atom instead of chlorine.
Properties
Molecular Formula |
C11H9BrClF3O |
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Molecular Weight |
329.54 g/mol |
IUPAC Name |
1-[3-(bromomethyl)-2-(trifluoromethyl)phenyl]-3-chloropropan-1-one |
InChI |
InChI=1S/C11H9BrClF3O/c12-6-7-2-1-3-8(9(17)4-5-13)10(7)11(14,15)16/h1-3H,4-6H2 |
InChI Key |
YGXLFMIRXLSNIO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)C(=O)CCCl)C(F)(F)F)CBr |
Origin of Product |
United States |
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